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Compound of Interest

Compound Name: Bumadizone

Cat. No.: B043250

. Get Quote

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Bumadizone, a non-steroidal anti-inflammatory drug (NSAID),
requires careful handling throughout its lifecycle, including its ultimate disposal.[1][2] This guide
provides essential, step-by-step procedures for the safe disposal of Bumadizone, aligning with
general best practices for hazardous and pharmaceutical waste management.

Chemical and Physical Properties of Bumadizone

Understanding the properties of Bumadizone is the first step in handling it safely. The following
table summarizes its key chemical and physical data.

Property

Value

Molecular Formula

C19H22N203[1][2][3]

Molar Mass 326.39 g/mol

Appearance White to off-white solid

Melting Point 116-119 °C

Solubility Slightly soluble in DMSO and Methanol

Storage Temperature

-20°C, under inert atmosphere, hygroscopic

© 2025 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b043250?utm_src=pdf-interest
https://www.benchchem.com/product/b043250?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bumadizone
https://cymitquimica.com/cas/3583-64-0/?items=100
https://www.benchchem.com/product/b043250?utm_src=pdf-body
https://www.benchchem.com/product/b043250?utm_src=pdf-body
https://www.benchchem.com/product/b043250?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bumadizone
https://cymitquimica.com/cas/3583-64-0/?items=100
https://commonchemistry.cas.org/detail?cas_rn=3583-64-0&title=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to adhere to fundamental safety
protocols. Always consult the material safety data sheet (MSDS) for the specific formulation of
Bumadizone being used.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.

e Ventilation: Handle Bumadizone in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or aerosols.

« Spill Management: In case of a spill, collect the material using appropriate absorbent pads.
Avoid generating dust. Clean the affected area thoroughly and dispose of the cleaning
materials as hazardous waste.

Step-by-Step Disposal Procedure

The following procedure is based on general guidelines for the disposal of pharmaceutical and
chemical waste. Local regulations may vary, so always consult with your institution's
environmental health and safety (EHS) department for specific requirements.

e Segregation: Do not mix Bumadizone waste with general laboratory or municipal waste. It
should be segregated as chemical or pharmaceutical waste.

o Waste Identification: Clearly label the waste container with the name "Bumadizone” and
appropriate hazard symbols. This is critical for proper handling by waste management
personnel.

e Containerization:

o Solid Waste: Place solid Bumadizone, contaminated labware (e.g., weighing boats,
gloves, wipes), and spill cleanup materials into a dedicated, leak-proof, and clearly labeled
hazardous waste container.

o Liquid Waste: For solutions containing Bumadizone, use a designated, sealed, and
labeled container for hazardous liquid waste. Do not pour Bumadizone solutions down
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the drain, as it can be harmful to aquatic life.

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated area
away from incompatible materials, pending collection by a certified hazardous waste
disposal service.

o Documentation: Maintain a log of the waste generated, including the quantity and date of
disposal. This is often a regulatory requirement.

» Professional Disposal: Arrange for the collection and disposal of the Bumadizone waste
through a licensed hazardous waste management company. These companies are equipped
to handle and dispose of chemical waste in an environmentally sound manner, typically
through incineration at high temperatures.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Bumadizone.
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Caption: Logical workflow for the proper disposal of Bumadizone waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of Bumadizone, thereby minimizing risks to themselves, their colleagues, and the
environment. This commitment to responsible chemical management is a cornerstone of a
robust laboratory safety culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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